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Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-nitrobenzene
CAS No.: 7149-14-6
Cat. No.: B1267603
Get Quote
. J

Disclaimer: Extensive searches for publicly available experimental *H NMR and 3C NMR data
for 2-Bromo-1-iodo-4-nitrobenzene did not yield specific spectral datasets. This guide,
therefore, presents predicted NMR data for the closely related compound, 2-Bromo-1-iodo-4-
methylbenzene, to provide researchers, scientists, and drug development professionals with a
valuable comparative and methodological resource. The experimental protocols outlined are
generalized for compounds of this nature.

Introduction

2-Bromo-1-iodo-4-nitrobenzene is a polysubstituted aromatic compound with significant
potential as a versatile intermediate in organic synthesis. The distinct electronic environments
created by the bromo, iodo, and nitro substituents on the benzene ring make Nuclear Magnetic
Resonance (NMR) spectroscopy an essential tool for its structural elucidation and
characterization. This technical guide provides a framework for the NMR analysis of this and
structurally similar compounds.
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Predicted NMR Spectroscopic Data for 2-Bromo-1-
iodo-4-methylbenzene

Due to the absence of experimental data for 2-Bromo-1-iodo-4-nitrobenzene, predicted *H
and 13C NMR data for the analogous compound, 2-Bromo-1-iodo-4-methylbenzene, are
presented below. This information can serve as a useful reference for anticipating the spectral
features of 2-Bromo-1-iodo-4-nitrobenzene, keeping in mind the differing electronic effects of
a nitro versus a methyl group.

Predicted *H NMR Data

The predicted *H NMR spectrum of 2-Bromo-1-iodo-4-methylbenzene in CDCIs would likely
exhibit three distinct signals in the aromatic region and one signal for the methyl group.[1]

. . Assignment (for 2-
Predicted Chemical

. Multiplicity Integration Bromo-1-iodo-4-
Shift (3) [ppm]

methylbenzene)

~7.65 Doublet 1H Aromatic H
~7.30 Doublet of doublets 1H Aromatic H
~6.95 Doublet 1H Aromatic H
~2.35 Singlet 3H -CHs

Table 1: Predicted 'H NMR data for 2-Bromo-1-iodo-4-methylbenzene.[1]

Predicted **C NMR Data

The proton-decoupled 3C NMR spectrum of 2-Bromo-1-iodo-4-methylbenzene is predicted to
show six signals for the aromatic carbons and one for the methyl carbon.[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1267603/docs?utm_src=pdf-body#spectroscopic-analysis-of-2-bromo-1-iodo-4-nitrobenzene-a-technical-guide
https://www.benchchem.com/product/b1267603/docs?utm_src=pdf-body#spectroscopic-analysis-of-2-bromo-1-iodo-4-nitrobenzene-a-technical-guide
https://www.benchchem.com/pdf/Spectroscopic_Profile_of_2_Bromo_1_iodo_4_methylbenzene_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Profile_of_2_Bromo_1_iodo_4_methylbenzene_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Profile_of_2_Bromo_1_iodo_4_methylbenzene_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. . . Assignment (for 2-Bromo-1-iodo-4-
Predicted Chemical Shift () [ppm]
methylbenzene)

~141.0 X
~139.5 C-Br
~134.0 C-H
~131.0 C-H
~129.0 C-H
~95.0 C-CHs
~22.0 -CHs

Table 2: Predicted 3C NMR data for 2-Bromo-1-iodo-4-methylbenzene.[1]

Experimental Protocols for NMR Spectroscopy

The following are generalized protocols for acquiring *H and 3C NMR spectra for halogenated
nitrobenzene compounds.[1] Instrument-specific parameters may require optimization.

Sample Preparation

e Weigh approximately 5-10 mg of the solid sample of 2-Bromo-1-iodo-4-nitrobenzene.

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
CDCIs, DMSO-ds) in a clean, dry NMR tube.

o Ensure the sample is fully dissolved to achieve a homogeneous solution.
'H NMR Acquisition
 Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

e Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and
shim the magnetic field to optimize homogeneity.

e Acquisition Parameters:
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o Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise
ratio.

o Use a standard pulse sequence.

o Referencing: Reference the spectrum to the residual solvent peak (e.g., CDCIs at 7.26 ppm).

13C NMR Acquisition

e Instrumentation: Use a 300 MHz or higher field NMR spectrometer.
e Acquisition Parameters:
o Employ a proton-decoupled pulse sequence.

o Asignificantly larger number of scans will be necessary compared to *H NMR due to the
low natural abundance of the 13C isotope.

o Referencing: Reference the spectrum to the solvent peak (e.g., CDCls at 77.16 ppm).

Visualization of Spectroscopic Workflow and
Molecular Structure

The following diagrams, created using the DOT language, illustrate the logical workflow for
spectroscopic analysis and the chemical structure of 2-Bromo-1-iodo-4-nitrobenzene with
atom numbering for NMR assignment.
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Figure 1: Workflow for Spectroscopic Analysis.
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Figure 2: Chemical Structure and Atom Numbering.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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